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Cat. No.: B1672361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bactericidal activity of DG70 against various

Mycobacterium tuberculosis (Mtb) strains, benchmarked against other key anti-tuberculosis

agents. The information is supported by experimental data and detailed methodologies to aid in

research and development efforts.

Executive Summary
DG70 is a novel biphenyl amide that has demonstrated potent bactericidal activity against both

actively replicating and dormant, non-replicating Mtb.[1] Its unique mechanism of action, the

inhibition of the demethylmenaquinone methyltransferase MenG, targets a crucial step in the

mycobacterial respiratory chain.[1] This guide presents available data on DG70's efficacy and

compares it with established first-line and newer anti-TB drugs, highlighting its potential as a

valuable addition to the tuberculosis treatment arsenal.

Comparative Bactericidal Activity
The following tables summarize the Minimum Inhibitory Concentration (MIC) data for DG70 and

other anti-tuberculosis drugs against various Mtb strains. It is important to note that the data

are compiled from different studies, and direct comparison should be made with caution due to

potential variations in experimental protocols.
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Table 1: Bactericidal Activity of DG70 against M.
tuberculosis Strains

Mtb Strain MIC (μg/mL) Reference

H37Rv 4.8 [1]

Drug-Resistant Strains 1.2 - 9.6 [1]

Table 2: Bactericidal Activity of Alternative Anti-
Tuberculosis Drugs

Drug Mtb Strain MIC (μg/mL) Reference

Isoniazid H37Rv 0.025 [2]

INH-Resistant (low-

level)
≤4.0 [3]

INH-Resistant (high-

level)
>8.0 [3]

Rifampin H37Rv 0.2 [4]

RIF-Resistant >1.0 [4]

Bedaquiline Drug-Sensitive 0.03 - 0.12 [5]

Multidrug-Resistant Similar to DS [5]

Pretomanid H37Rv (aerobic) 0.015 - 0.25 [6]

H37Rv (anaerobic) 0.82

Drug-Resistant

Strains
0.03 - 0.53 [6]

Mechanism of Action: DG70 Signaling Pathway
DG70 targets MenG, a critical enzyme in the final step of menaquinone biosynthesis.

Menaquinone is an essential electron carrier in the Mtb respiratory chain. By inhibiting MenG,

DG70 disrupts electron transport and ATP synthesis, leading to bacterial cell death. This
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mechanism is effective against both actively growing and persistent, non-replicating

mycobacteria.[1][5]
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DG70 Inhibition

MIC Determination Workflow

Prepare serial dilutions of DG70 in 96-well plate

Inoculate wells with Mtb

Prepare standardized Mtb inoculum

Incubate plates at 37°C

Read results (visual/spectrophotometer)

Determine MIC
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Time-Kill Kinetics Assay Workflow

Prepare Mtb culture to log phase

Add DG70 at different MIC multiples

Incubate and take samples at time points

Plate serial dilutions on agar

Count CFUs after incubation

Plot log10 CFU/mL vs. Time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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